Cas no 1361779-27-2 (3,5-Dichloro-3'-fluoro-4'-trifluoromethyl-biphenyl)

• Product Name: 3,5-Dichloro-3'-fluoro-4'-trifluoromethyl-biphenyl
• CAS No: 1361779-27-2
• MF: C₁₃H₆Cl₂F₄
• MW: 309.086355686188
• CID: 4993922
• Update Time: 2025-10-21

3,5-Dichloro-3'-fluoro-4'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-3'-fluoro-4'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl2F4/c14-9-3-8(4-10(15)6-9)7-1-2-11(12(16)5-7)13(17,18)19/h1-6H
• InChI Key： XLRQQBSQTWEBIU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(C(F)(F)F)=C(C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Additional information on 3,5-Dichloro-3'-fluoro-4'-trifluoromethyl-biphenyl

3,5-Dichloro-3'-fluoro-4'-trifluoromethyl-biphenyl (CAS No. 1361779-27-2)

The compound 3,5-Dichloro-3'-fluoro-4'-trifluoromethyl-biphenyl (CAS No. 1361779-27-2) is a highly specialized organic molecule with a unique structure and diverse applications. This compound belongs to the class of biphenyl derivatives, which are widely studied for their electronic properties and potential use in various industries. The biphenyl core of this molecule consists of two benzene rings connected by a single bond, while the substituents at the 3,5 positions on one ring and the 3',4' positions on the other ring introduce specific functional groups that enhance its chemical reactivity and physical properties.

Recent studies have highlighted the importance of halogenated biphenyls in materials science, particularly in the development of advanced electronic materials. The presence of chlorine, fluorine, and trifluoromethyl groups in this compound contributes to its high thermal stability and excellent dielectric properties. These characteristics make it a promising candidate for use in high-frequency capacitors and advanced polymer composites. Researchers have also explored its potential as a building block for synthesizing more complex molecules with tailored functionalities.

The synthesis of 3,5-Dichloro-3'-fluoro-4'-trifluoromethyl-biphenyl involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. The introduction of the trifluoromethyl group at the 4' position is particularly challenging due to the electron-withdrawing nature of this substituent, which requires precise control over reaction conditions to achieve high yields. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

In terms of applications, this compound has shown significant promise in the pharmaceutical industry. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery programs targeting various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity without causing significant cytotoxicity, suggesting its potential as a lead compound for therapeutic development.

Environmental scientists have also taken interest in this compound due to its stability under harsh conditions. Studies have shown that it resists degradation under UV light and extreme temperatures, making it suitable for use in outdoor applications such as coatings and adhesives. However, its persistence in the environment raises concerns about long-term ecological impacts, prompting further research into its biodegradation pathways and environmental fate.

The unique combination of electronic properties and chemical stability makes 3,5-Dichloro-3'-fluoro-4'-trifluoromethyl-biphenyl a versatile molecule with applications across multiple disciplines. As research continues to uncover new uses for this compound, it is expected to play an increasingly important role in both academic and industrial settings.